Cas no 31399-84-5 (1,3,4-Oxadiazol-2(3H)-one,3-(4-amino-2-chlorophenyl)-5-(1,1-dimethylethyl)-)

• Product Name: 1,3,4-Oxadiazol-2(3H)-one,3-(4-amino-2-chlorophenyl)-5-(1,1-dimethylethyl)-
• CAS No: 31399-84-5
• MF: C₁₂H₁₄ClN₃O₂
• MW: 267.711461544037
• CID: 320775
• PubChem ID: 11970462
• Update Time: 2025-04-19

1,3,4-Oxadiazol-2(3H)-one,3-(4-amino-2-chlorophenyl)-5-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazol-2(3H)-one,3-(4-amino-2-chlorophenyl)-5-(1,1-dimethylethyl)-
• 3-(4-amino-2-chlorophenyl)-5-tert-butyl-1,3,4-oxadiazol-2-one
• 3-(4-Amino-2-chlorophenyl)-5-(1,1-dimethylethyl)-1,3,4-oxadiazol-2(3H)-one
• 3-(4-amino-2-chlorophenyl)-5-tert-butyl-1,3,4-oxadiazol-2(3H)-one
• 1,3,4-OXADIAZOL-2(3H)-ONE, 3-(4-AMINO-2-CHLOROPHENYL)-5-(1,1-DIMETHYLETHYL)-
• DTXSID70185318
• UNII-KQY2J46UC9
• EINECS 250-615-5
• KQY2J46UC9
• SCHEMBL11272220
• 31399-84-5
• NS00029079

• Inchi： 1S/C12H14ClN3O2/c1-12(2,3)10-15-16(11(17)18-10)9-5-4-7(14)6-8(9)13/h4-6H,14H2,1-3H3
• InChI Key： VDVSMECTBFVDFQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1N1C(=O)OC(C(C)(C)C)=N1)N

Computed Properties

• Exact Mass: 267.077454
• Monoisotopic Mass: 267.077454
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67.9

Experimental Properties

• Density: 1.35
• Boiling Point: 385.7°Cat760mmHg
• Flash Point: 187.1°C
• Refractive Index: 1.612